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Compound of Interest

Compound Name: 5-CFDA

Cat. No.: B1664644

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Carboxyfluorescein Diacetate (5-CFDA)
and its application in cell viability assays. It covers the core principles, detailed experimental
protocols, data interpretation, and troubleshooting, offering a robust resource for laboratory
use.

Core Principle: Mechanism of Action

5-CFDA is a non-fluorescent, cell-permeable compound that serves as a reliable indicator of
cell viability by measuring two key cellular functions: enzymatic activity and membrane integrity.

[1]
The mechanism unfolds in a two-step process within a healthy, viable cell:

o Passive Diffusion: The electrically neutral 5-CFDA freely crosses the intact membrane of
both live and dead cells.[2][3]

e Enzymatic Conversion: Once inside a live cell, ubiquitous intracellular esterase enzymes
cleave the diacetate groups from the 5-CFDA molecule.[4][5] This hydrolysis reaction yields
5-Carboxyfluorescein (5-CF).[4][5]

o Fluorescence and Retention: 5-CF is a highly fluorescent molecule that is also membrane-
impermeant due to its newly acquired negative charge.[5][6][7] Consequently, it is retained
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within cells that have both active esterases and an intact membrane, leading to a strong

green fluorescent signal.[4][7]

In contrast, cells with compromised membranes cannot retain the fluorescent product, and
dead cells lack the necessary esterase activity for the conversion, resulting in minimal to no
fluorescence.[7] This clear distinction allows for the accurate quantification of the live cell
population using methods like flow cytometry or fluorescence microscopy.[4]
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Start:
Cell Preparation

Prepare single-cell suspension
(1x1076 cells/mL in PBS)

'

Add 5-CFDA working solution
(final conc. 1-10 uM)

l

Incubate 15-30 min
at 37°C, protected from light

'

[Centrifuge (e.g.,400xg,5 min))

and discard supernatant

'

Wash cells twice with
ice-cold PBS or complete medium

'

Resuspend cell pellet in
ice-cold Flow Cytometry Staining Buffer

Acquire data on flow cytometer
(FITC/GFP channel, EX'Em ~495/519 nm)

End:
Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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